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Compound of Interest

Compound Name: Bryostatin 2

Cat. No.: B1667956 Get Quote

For researchers, scientists, and professionals in drug development, this document provides a

comprehensive guide to the chemical properties, biological activity, and experimental

considerations of Bryostatin 2. This potent marine-derived macrolide has garnered significant

scientific interest for its potential therapeutic applications.

Core Chemical and Physical Properties
Bryostatin 2, a complex macrocyclic lactone, possesses distinct chemical and physical

characteristics crucial for its handling and application in research settings.

Property Value Source

CAS Number 87745-28-6 [1][2][3]

Molecular Weight 863.0 g/mol [1]

Molecular Formula C45H66O16

Purity ≥95% (HPLC) or ≥98%

Appearance
White crystalline solid or

colorless to light yellow film

Solubility
Soluble in ethanol and

methanol

Storage Conditions Store at -20°C
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Biological Activity and Mechanism of Action
Bryostatin 2 is a potent activator of protein kinase C (PKC), a family of enzymes that play a

critical role in various cellular signaling pathways. Its interaction with PKC gives it a range of

biological activities, including antineoplastic properties.

Signaling Pathway Modulation
The primary mechanism of action for Bryostatin 2 involves its binding to the C1 domain of

PKC, mimicking the endogenous ligand diacylglycerol (DAG). This activation triggers a

cascade of downstream signaling events that can influence cell proliferation, differentiation, and

apoptosis.
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Bryostatin 2 activation of the Protein Kinase C (PKC) signaling pathway.

Experimental Protocols
Accurate and reproducible experimental results with Bryostatin 2 rely on meticulous

preparation and handling.

Stock Solution Preparation
Given its solubility, stock solutions of Bryostatin 2 are typically prepared in ethanol or

methanol.
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Example Protocol for a 1 mM Stock Solution:

Weighing: Accurately weigh a precise amount of Bryostatin 2 (e.g., 1 mg).

Solvent Addition: Based on the molecular weight of 863.0 g/mol , calculate the required

volume of solvent. For 1 mg of Bryostatin 2 to make a 1 mM solution, approximately 1.159

mL of solvent is needed.

Dissolution: Add the solvent to the vial containing the Bryostatin 2. To aid dissolution, the

tube can be warmed to 37°C and sonicated in an ultrasonic bath.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles and store at -20°C for short-term use (up to one month) or

-80°C for long-term storage (up to six months).
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Workflow for the preparation of a Bryostatin 2 stock solution.

Research Applications and Antineoplastic Activity
Bryostatin 2 has demonstrated antineoplastic activity against various cancer cell lines. For

instance, it has been shown to inhibit DNA synthesis in SH-SY5Y human neuroblastoma cells

at a concentration of 100 nM and exhibits activity against the murine P388 lymphocytic

leukemia cell line. It also attenuates cell proliferation and attachment in U937 cells.
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Furthermore, Bryostatin 2 acts as an antagonist to the tumor-promoting phorbol ester 12-O-

tetradecanoylphorbol-13-acetate (TPA). These properties underscore its potential as a valuable

tool in cancer research and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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